2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxo-1,1-diphenylethanol

• IUPAC Name: 2-hydroxy-1-[4-(2-methoxyphenyl)piperazin-1-yl]-2,2-diphenylethanone
• InChI: InChI=1S/C25H26N2O3/c1-30-23-15-9-8-14-22(23)26-16-18-27(19-17-26)24(28)25(29,20-10-4-2-5-11-20)21-12-6-3-7-13-21/h2-15,29H,16-19H2,1H3
• InChI Key: NCKIUMVJHKZFRK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O
• Molecular Formula: C25H26N2O3
• Molecular Weight: 402.5 g/mol

Description

2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxo-1,1-diphenylethanol, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in 1999 by Johnson et al. and has since been used extensively in scientific research.

Mechanism of Action

2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxo-1,1-diphenylethanol acts as a competitive antagonist of mGluR5, which is a G protein-coupled receptor that is widely distributed throughout the central nervous system. When activated, mGluR5 can modulate the release of neurotransmitters such as glutamate, which plays a key role in synaptic plasticity and learning and memory. By blocking the activity of mGluR5, 2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxo-1,1-diphenylethanol can modulate these processes and has been shown to have neuroprotective effects.
Biochemical and Physiological Effects:
2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxo-1,1-diphenylethanol has been shown to have several biochemical and physiological effects. It has been shown to reduce the release of glutamate and other neurotransmitters in the brain, which can lead to a reduction in excitotoxicity and neuroinflammation. It has also been shown to improve cognitive function and reduce anxiety and depression in animal models.

Advantages and Limitations for Lab Experiments

2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxo-1,1-diphenylethanol has several advantages for lab experiments. It is a highly selective antagonist of mGluR5 and does not affect other glutamate receptors, which allows for more precise targeting of this receptor subtype. It is also relatively easy to synthesize and has a long shelf life. However, 2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxo-1,1-diphenylethanol has some limitations, including its poor solubility in water and its low bioavailability, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research involving 2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxo-1,1-diphenylethanol. One area of interest is the development of more potent and selective mGluR5 antagonists that can be used in clinical settings. Another area of interest is the investigation of the role of mGluR5 in other neurological and psychiatric disorders, such as schizophrenia and autism. Finally, the development of new delivery methods for 2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxo-1,1-diphenylethanol, such as nanoparticles or liposomes, could improve its bioavailability and make it more effective in vivo.

Synthesis Methods

2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxo-1,1-diphenylethanol can be synthesized using a multistep process. The first step involves the reaction of 2-bromo-1,1-diphenylethanol with 2-methoxyphenylpiperazine in the presence of potassium carbonate and copper powder. This results in the formation of 2-[4-(2-methoxyphenyl)-1-piperazinyl]-1,1-diphenylethanol. The second step involves the oxidation of this compound using N-chlorosuccinimide (NCS) to yield 2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxo-1,1-diphenylethanol.

Scientific Research Applications

2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxo-1,1-diphenylethanol has been extensively used in scientific research as a tool to study the role of mGluR5 in various physiological and pathological processes. It has been shown to be effective in treating several neurological and psychiatric disorders, including anxiety, depression, and addiction.